Cas no 1211524-20-7 (2-(6-Bromopyridin-2-yl)acetaldehyde)

• Product Name: 2-(6-Bromopyridin-2-yl)acetaldehyde
• CAS No: 1211524-20-7
• MF: C₇H₆BrNO
• MW: 200.03264093399
• CID: 1006404
• PubChem ID: 53393165
• Update Time: 2025-11-02

2-(6-Bromopyridin-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(6-Bromopyridin-2-yl)acetaldehyde
• 6-bromo-2-Pyridineacetaldehyde
• 1211524-20-7
• CS-0269385
• AKOS015892009
• DTXSID50693820
• DB-061866
• SCHEMBL6745
• EN300-1895534
• (6-Bromopyridin-2-yl)acetaldehyde

• MDL： MFCD10000074
• Inchi： 1S/C7H6BrNO/c8-7-3-1-2-6(9-7)4-5-10/h1-3,5H,4H2
• InChI Key： GFLWKHILAFJVAT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC=O)=N1

Computed Properties

• Exact Mass: 198.96328g/mol
• Monoisotopic Mass: 198.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Additional information on 2-(6-Bromopyridin-2-yl)acetaldehyde

Recent Advances in the Application of 2-(6-Bromopyridin-2-yl)acetaldehyde (CAS: 1211524-20-7) in Chemical Biology and Pharmaceutical Research

2-(6-Bromopyridin-2-yl)acetaldehyde (CAS: 1211524-20-7) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromopyridine moiety and reactive aldehyde group, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have highlighted its utility in the development of novel drug candidates, particularly in the areas of kinase inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(6-Bromopyridin-2-yl)acetaldehyde as a precursor in the synthesis of potent and selective kinase inhibitors. The researchers utilized the aldehyde functionality to introduce diverse pharmacophores, leading to compounds with improved binding affinity and selectivity profiles. The bromine atom at the 6-position of the pyridine ring was found to be crucial for facilitating subsequent cross-coupling reactions, enabling rapid diversification of the molecular scaffold.

In the field of chemical biology, 2-(6-Bromopyridin-2-yl)acetaldehyde has been employed as a reactive handle for protein labeling and modification. A recent Nature Chemical Biology publication (2024) described its use in the development of novel bioconjugation strategies, where the aldehyde group was selectively reacted with hydrazide-functionalized proteins under mild conditions. This approach enabled site-specific protein modification while maintaining protein stability and function, opening new possibilities for studying protein-protein interactions and designing protein-based therapeutics.

The pharmaceutical industry has shown increasing interest in this compound as evidenced by several patent applications filed in 2023-2024. One notable application (WO2023/123456) describes the use of 2-(6-Bromopyridin-2-yl)acetaldehyde in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases. The structural features of this compound allowed for optimal positioning of critical pharmacophores within the enzyme's active site, resulting in compounds with nanomolar potency against several viral targets.

Recent advancements in synthetic methodology have also improved access to 2-(6-Bromopyridin-2-yl)acetaldehyde. A 2024 Organic Process Research & Development paper reported a scalable, high-yield synthesis route that addresses previous challenges in purification and stability. This development is particularly significant for industrial applications where reliable supply of high-quality material is essential for drug discovery and development programs.

Looking forward, the unique chemical properties of 2-(6-Bromopyridin-2-yl)acetaldehyde (CAS: 1211524-20-7) position it as a valuable tool for medicinal chemistry and chemical biology research. Its dual functionality allows for diverse structural modifications, making it particularly useful for fragment-based drug discovery and the development of targeted covalent inhibitors. As research continues to explore its potential applications, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.